N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine

• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol
• IUPAC Name: N-[(2-methoxynaphthalen-1-yl)methyl]-2-(1-phenyltetrazol-5-yl)sulfanylethanamine
• InChI: InChI=1S/C21H21N5OS/c1-27-20-12-11-16-7-5-6-10-18(16)19(20)15-22-13-14-28-21-23-24-25-26(21)17-8-3-2-4-9-17/h2-12,22H,13-15H2,1H3
• InChI Key: OOXALKUOADJBKI-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1)CNCCSC3=NN=NN3C4=CC=CC=C4

Description

N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine, also known as MTEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine selectively binds to and blocks the mGluR5 receptor, which is involved in the regulation of glutamate neurotransmission in the brain. By blocking this receptor, N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine can modulate the activity of various neural circuits and alter the release of other neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has been shown to have a range of effects on biochemical and physiological processes in the brain, including modulation of synaptic plasticity, neuroinflammation, and oxidative stress. It has also been shown to affect the activity of various brain regions involved in reward processing, learning, and memory.

Advantages and Limitations for Lab Experiments

N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has several advantages as a research tool, including its high selectivity for the mGluR5 receptor and its ability to penetrate the blood-brain barrier. However, it also has some limitations, such as its relatively short half-life and potential off-target effects at higher doses.

Future Directions

There are several future directions for research on N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine, including:
1. Further investigation of its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia.
2. Development of more selective and potent mGluR5 antagonists with improved pharmacokinetic properties.
3. Investigation of the effects of N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine on other neurotransmitter systems, such as the endocannabinoid and opioid systems.
4. Examination of the potential role of mGluR5 in the development of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
5. Investigation of the effects of N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine on neural circuits involved in social behavior and cognition, with potential implications for the treatment of autism spectrum disorders.
In conclusion, N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine is a promising research tool with potential therapeutic applications in various neurological and psychiatric disorders. Further research is needed to fully understand its mechanism of action and to develop more selective and potent mGluR5 antagonists with improved pharmacokinetic properties.

Synthesis Methods

N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine can be synthesized through a multi-step process involving the reaction of 2-methoxynaphthalene with formaldehyde, followed by condensation with 1-phenyl-1H-tetrazole-5-thiol and subsequent reduction of the resulting imine with sodium borohydride.

Scientific Research Applications

N-[(2-methoxynaphthalen-1-yl)methyl]-2-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]ethanamine has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders, including anxiety, depression, addiction, and schizophrenia. It has also been investigated for its potential use in the treatment of fragile X syndrome, a genetic disorder that causes intellectual disability and behavioral problems.